N-(4-aminophenyl)-2,4-dichlorobenzamide
Overview
Description
N-(4-aminophenyl)-2,4-dichlorobenzamide is a useful research compound. Its molecular formula is C13H10Cl2N2O and its molecular weight is 281.13 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Herbicide Development
- Herbicide Activity: N-(1,1-Dimethylpropynyl)-3,5-dichlorobenzamide, a compound related to N-(4-aminophenyl)-2,4-dichlorobenzamide, has been identified as herbicidally active against annual and perennial grasses. Its utility is notable in forage legumes, certain turf grasses, and cultivated crops (Viste, Cirovetti, & Horrom, 1970).
Antitumor Applications
- Antitumor Properties: Research has shown that 2-(4-Aminophenyl)benzothiazoles, structurally related to this compound, exhibit potent and selective antitumor activity against various cancer cell lines, including breast, ovarian, colon, and renal cell lines (Chua et al., 1999).
- HDAC Inhibition: N-(2-Aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide is a compound similar to this compound that acts as a histone deacetylase (HDAC) inhibitor, showing potential as an anticancer drug (Zhou et al., 2008).
Chemical Synthesis and Reactions
- Facile Synthesis: N-Benzyl-p-chloro and N-Benzyl-2,4-dichlorobenzamide, closely related to this compound, can react with chlorosulfonic acid to produce p-sulfonyl chlorides, which can be further transformed into amino acid derivatives (El-Sayed, 1997).
Antibacterial and Antifungal Applications
- Antimicrobial Activity: Research has shown that certain derivatives of this compound exhibit significant antibacterial and antifungal activities, enhancing their potential for use in treating microbial infections (Desai, Bhavsar, & Baldaniya, 2009).
Environmental Impact Studies
- Herbicide Toxicity Analysis: Studies have been conducted to understand the toxicological impact of 2,4-dichlorophenoxyacetic acid (2,4-D), a herbicide chemically related to this compound, on various ecosystems (Zuanazzi, Ghisi, & Oliveira, 2020).
Photolysis and Photoinduced Reactions
- Photoinduced Reactions: The generation and reactivity of 4-aminophenyl cations, which are structurally similar to this compound, have been studied. These cations are generated by photolysis and can participate in various chemical reactions (Guizzardi, Mella, Fagnoni, Freccero, & Albini, 2001).
Future Directions
Mechanism of Action
Target of Action
N-(4-aminophenyl)-2,4-dichlorobenzamide is a synthetic compound with potential biological activity. Similar compounds have been reported to interact with dna methyltransferase (dnmt) 1, 3a, and 3b . These enzymes play a crucial role in the methylation of DNA, a process that is vital for gene expression and cellular function.
Mode of Action
It’s suggested that similar compounds may interact with their targets, leading to changes in cellular function . For instance, some compounds can perturb the cell membrane and interact intracellularly, possibly binding with DNA . This interaction can lead to changes in gene expression and cellular function.
Biochemical Pathways
Compounds with similar structures have been reported to affect pathways related to dna methylation . DNA methylation is a key process in gene expression and cellular function, and alterations in this pathway can have significant downstream effects.
Result of Action
Similar compounds have been reported to have antimicrobial activity, suggesting that they may inhibit the growth of certain bacteria . Additionally, compounds that interact with DNA methyltransferases can alter gene expression, which can have various cellular effects.
Properties
IUPAC Name |
N-(4-aminophenyl)-2,4-dichlorobenzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10Cl2N2O/c14-8-1-6-11(12(15)7-8)13(18)17-10-4-2-9(16)3-5-10/h1-7H,16H2,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFHQBECHISXXKM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N)NC(=O)C2=C(C=C(C=C2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001278832 | |
Record name | N-(4-Aminophenyl)-2,4-dichlorobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001278832 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
293737-94-7 | |
Record name | N-(4-Aminophenyl)-2,4-dichlorobenzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=293737-94-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(4-Aminophenyl)-2,4-dichlorobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001278832 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(4-AMINOPHENYL)-2,4-DICHLOROBENZAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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